Cas no 1330750-34-9 (4-Bromo-N-cyclopropyl-3-(trifluoromethyl)benzenesulfonamide)

• Product Name: 4-Bromo-N-cyclopropyl-3-(trifluoromethyl)benzenesulfonamide
• CAS No: 1330750-34-9
• MF: C₁₀H₉BrF₃NO₂S
• MW: 344.148171186447
• MDL: MFCD19981551
• CID: 1025035
• PubChem ID: 56776808
• Update Time: 2025-07-19

4-Bromo-N-cyclopropyl-3-(trifluoromethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-cyclopropyl-3-(trifluoromethyl)benzenesulfonamide
• 4-Bromo-N-cyclopropyl-3-(trifluoromethyl)benzenesulfomide
• 4-Bromo-N-cyclopropyl-3-(trifluoromethyl)-benzenesulfonamide
• Benzenesulfonamide, 4-bromo-N-cyclopropyl-3-(trifluoromethyl)-
• 1330750-34-9
• AKOS015999282
• DTXSID00718411
• CS-0444623
• A888209
• MFCD19981551
• SB82694
• 4-Bromo-N-cyclopropyl-3-(trifluoromethyl)benzene-1-sulfonamide
• BS-20892

• MDL： MFCD19981551
• Inchi： 1S/C10H9BrF3NO2S/c11-9-4-3-7(5-8(9)10(12,13)14)18(16,17)15-6-1-2-6/h3-6,15H,1-2H2
• InChI Key： IJEJCBQLVWQHTO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(F)(F)F)S(NC1CC1)(=O)=O

Computed Properties

• Exact Mass: 342.94900
• Monoisotopic Mass: 342.94895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 54.55000
• LogP: 4.38030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-Bromo-N-cyclopropyl-3-(trifluoromethyl)benzenesulfonamide

Professional Introduction to 4-Bromo-N-cyclopropyl-3-(trifluoromethyl)benzenesulfonamide (CAS No. 1330750-34-9)

4-Bromo-N-cyclopropyl-3-(trifluoromethyl)benzenesulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1330750-34-9, belongs to the class of sulfonamides, which are widely recognized for their therapeutic applications in various diseases. The presence of a bromine atom, a cyclopropyl group, and a trifluoromethyl group in its molecular structure contributes to its distinct chemical characteristics and makes it a promising candidate for further research and development.

The structural composition of 4-Bromo-N-cyclopropyl-3-(trifluoromethyl)benzenesulfonamide encompasses several key functional groups that are known to influence its reactivity and biological interactions. The bromine substituent enhances electrophilic aromatic substitution reactions, making it a versatile intermediate in synthetic chemistry. The cyclopropyl group introduces steric hindrance, which can modulate the compound's binding affinity to biological targets. Additionally, the trifluoromethyl group increases lipophilicity and metabolic stability, attributes that are highly desirable in drug design.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced pharmacological properties. The sulfonamide moiety is particularly noteworthy for its ability to act as a hydrogen bond acceptor, facilitating strong interactions with biological molecules. This property has been exploited in the design of antibiotics, anti-inflammatory agents, and anticancer drugs. The specific arrangement of functional groups in 4-Bromo-N-cyclopropyl-3-(trifluoromethyl)benzenesulfonamide suggests potential applications in these therapeutic areas.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can significantly alter pharmacokinetic profiles, including bioavailability, metabolic stability, and binding affinity. The trifluoromethyl group in 4-Bromo-N-cyclopropyl-3-(trifluoromethyl)benzenesulfonamide is particularly noteworthy for its ability to enhance binding interactions with enzymes and receptors. This has led to increased interest in fluorinated sulfonamides as potential drug candidates.

The bromine atom in the compound's structure also plays a crucial role in its chemical behavior. Brominated aromatic compounds are frequently used as intermediates in organic synthesis due to their reactivity and ease of functionalization. The bromine substituent can undergo various transformations, such as cross-coupling reactions, which are essential for constructing complex molecular architectures. This makes 4-Bromo-N-cyclopropyl-3-(trifluoromethyl)benzenesulfonamide a valuable building block for the synthesis of more intricate pharmacophores.

The cyclopropyl group adds an additional layer of complexity to the compound's structure. Cyclopropane rings are known for their strained three-membered carbon framework, which can lead to unique electronic and steric properties. In pharmaceuticals, cyclopropane motifs have been incorporated into molecules to improve binding affinity and selectivity. The presence of this group in 4-Bromo-N-cyclopropyl-3-(trifluoromethyl)benzenesulfonamide suggests potential advantages in terms of molecular recognition and target engagement.

The combination of these structural features makes 4-Bromo-N-cyclopropyl-3-(trifluoromethyl)benzenesulfonamide a compelling subject for further investigation. Researchers are exploring its potential as an intermediate in the synthesis of novel therapeutics and as a starting point for structure-activity relationship studies. The compound's unique properties may lead to the discovery of new drugs with improved efficacy and reduced side effects.

In conclusion, 4-Bromo-N-cyclopropyl-3-(trifluoromethyl)benzenesulfonamide represents a significant advancement in the field of pharmaceutical chemistry. Its distinctive structural features offer numerous opportunities for innovation and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and design of next-generation therapeutics.